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Compound of Interest

Compound Name: Kanamycin A Sulfate

Cat. No.: B014929 Get Quote

Kanamycin A Sulfate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,

physicochemical properties, and biological activity of Kanamycin A Sulfate. The information is

intended to support research, scientific, and drug development endeavors related to this

important aminoglycoside antibiotic.

Chemical Structure and Identity
Kanamycin A is an aminoglycoside antibiotic isolated from the bacterium Streptomyces

kanamycetictus. It consists of two amino sugars glycosidically linked to a central 2-

deoxystreptamine moiety. The sulfate salt of Kanamycin A enhances its stability and solubility.

IUPAC Name: (2R,3S,4S,5R,6R)-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-3-

[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-

hydroxycyclohexyl]oxyoxane-3,4,5-triol;sulfuric acid[1]

CAS Number: 25389-94-0[2]

Chemical Formula: C₁₈H₃₆N₄O₁₁·H₂SO₄[2] or C₁₈H₃₈N₄O₁₅S[1][3]
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Molecular Weight: 582.58 g/mol [2]

Physicochemical Properties
A summary of the key physicochemical properties of Kanamycin A Sulfate is presented in the

table below.

Property Value References

Appearance
White to off-white, odorless,

crystalline powder
[4][5]

Melting Point Decomposes above 250 °C [2][4][5]

Solubility

Freely soluble in water (up to

100 mg/mL); Practically

insoluble in alcohol, acetone,

chloroform, and ether.

[2][4][6]

pKa
6.40, 7.55, 8.40, 9.40

(Uncertain)
[7]

pH (1% aqueous solution) 6.5 - 8.5 [8]

Stability

Aqueous stock solutions are

stable for approximately 5 days

at 37°C and can be stored

long-term at 2-8°C. Stable for

24 hours at room temperature

in most IV infusion fluids.

[4][8]

Mechanism of Action
Kanamycin A Sulfate exerts its bactericidal effect by inhibiting protein synthesis in susceptible

bacteria. The mechanism involves a series of steps that ultimately lead to the production of

non-functional proteins and cell death.

The primary target of Kanamycin A is the 30S ribosomal subunit. It binds to a specific site on

the 16S rRNA and the S12 protein within the 30S subunit.[3] This binding event interferes with
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the translation process in several ways:

Inhibition of Initiation Complex Formation: Kanamycin A blocks the proper assembly of the

ribosomal subunits with mRNA, preventing the initiation of protein synthesis.

mRNA Misreading: The binding of Kanamycin A induces a conformational change in the

ribosome, leading to the misreading of the mRNA codon by the tRNA anticodon. This results

in the incorporation of incorrect amino acids into the growing polypeptide chain.

Inhibition of Translocation: Kanamycin A hinders the movement of the ribosome along the

mRNA molecule, a process known as translocation, which is essential for the elongation of

the polypeptide chain.

The culmination of these effects is the production of aberrant and non-functional proteins,

which disrupts essential cellular processes and leads to bacterial cell death.

Bacterial Cell

Kanamycin A 30S Ribosomal SubunitBinds to Protein SynthesisInhibits

Functional Proteins

Non-Functional ProteinsLeads to Bacterial Cell Death

Click to download full resolution via product page

Caption: Mechanism of action of Kanamycin A.

Antibacterial Activity
Kanamycin A Sulfate is a broad-spectrum antibiotic effective against a range of Gram-positive

and Gram-negative bacteria. Its activity is quantified by the Minimum Inhibitory Concentration

(MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a

microorganism.
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Bacterial Species Strain MIC (µg/mL) References

Mycobacterium

tuberculosis
H37Rv 1 [9]

Mycobacterium spp. Kirchbergand 5 [9]

Mycobacterium spp. Various strains 1-5 [6][9]

Staphylococcus

aureus
0.024 (w/w%) [10]

Pseudomonas

aeruginosa
0.049 (w/w%) [10]

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) by Broth Microdilution
This protocol outlines the steps for determining the MIC of Kanamycin A Sulfate using the

broth microdilution method in a 96-well microtiter plate.

Materials:

Kanamycin A Sulfate

Sterile 96-well microtiter plates

Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth)

Bacterial strain to be tested

Sterile saline or phosphate-buffered saline (PBS)

0.5 McFarland turbidity standard

Spectrophotometer

Incubator
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Procedure:

Preparation of Kanamycin A Sulfate Stock Solution: Prepare a concentrated stock solution

of Kanamycin A Sulfate in sterile water. The concentration should be at least 10 times the

highest concentration to be tested.

Preparation of Bacterial Inoculum:

From a fresh culture of the test organism, pick several colonies and suspend them in

sterile saline.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard

(approximately 1.5 x 10⁸ CFU/mL).

Dilute the adjusted bacterial suspension in the growth medium to achieve a final

concentration of approximately 5 x 10⁵ CFU/mL in the wells of the microtiter plate.

Serial Dilution in Microtiter Plate:

Add 100 µL of sterile growth medium to wells 2 through 12 of a 96-well plate.

Add 200 µL of the Kanamycin A Sulfate working solution (at twice the desired highest

final concentration) to well 1.

Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and

then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL

from well 10.

Well 11 serves as a growth control (no antibiotic).

Well 12 serves as a sterility control (no bacteria).

Inoculation: Add 100 µL of the diluted bacterial suspension to wells 1 through 11.

Incubation: Incubate the plate at the appropriate temperature and duration for the specific

bacterial strain (typically 35-37°C for 18-24 hours).
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Reading Results: The MIC is the lowest concentration of Kanamycin A Sulfate at which

there is no visible growth of bacteria.

Start
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Perform Serial Dilutions in 96-well Plate Prepare Bacterial Inoculum (0.5 McFarland)

Inoculate Wells with Bacteria

Incubate Plate

Read MIC (Lowest Concentration with No Growth)
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Caption: Workflow for MIC determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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